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Compound of Interest

Compound Name: Jnj dgat2-A

Cat. No.: B10788057

Get Quote

Core Directive: The "Hydration Trap" in JNJ-DGAT2-
A
Executive Summary for Senior Researchers: JNJ-DGAT2-A (CAS: 1962931-71-0) is a highly

selective, reversible inhibitor of Diacylglycerol O-Acyltransferase 2 (DGAT2). While chemical

purity (HPLC) typically remains consistent (>98%) across lots, lot-to-lot variability in biological

potency is frequently driven by the compound's variable hydration state, not its chemical

integrity.

The molecular weight (MW) listed on general datasheets (523.38 g/mol ) refers to the

anhydrous free base. However, specific production batches often exist as hydrates or solvates.

[1] Failure to adjust stock calculations based on the specific batch Molecular Weight (on the vial

label or CoA) results in effective concentration errors of 10–15%, often misdiagnosed as "low

potency."

Technical Troubleshooting Guide (Q&A)
Category A: Potency & Stoichiometry[2][3]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b10788057#bc-rfq
https://www.rndsystems.com/products/jnj-dgat2-a_5853
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10788057?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Q1: My IC50 has shifted from 140 nM to >200 nM with a new lot. Is the compound degraded?

Diagnosis: Likely a stoichiometry error, not degradation. Root Cause: You likely calculated

molarity using the generic anhydrous MW (523.38 g/mol ). The new lot may be a hydrate with a

higher effective mass. Solution:

Locate the Batch-Specific MW on the Certificate of Analysis (CoA) or the vial label.[1]

Recalculate the resuspension volume.[1]

Validation: If the shift persists after correction, check the assay buffer. DGAT2 assays are

sensitive to BSA concentrations; high albumin levels can sequester lipophilic inhibitors,

shifting the apparent IC50.

Q2: I observe significant variability in HepG2 cellular assays. What is happening? Diagnosis:

Inconsistent intracellular bioavailability or "DMSO Shock." Root Cause: JNJ-DGAT2-A is highly

lipophilic. Rapid addition of concentrated DMSO stocks into aqueous media causes micro-

precipitation that is invisible to the naked eye but reduces bio-availability. Solution:

Serial Dilution Protocol: Do not jump from 10 mM DMSO to media. Use an intermediate

dilution step in media containing 0.5% fatty-acid-free BSA to act as a carrier.

Mixing Dynamics: Vortex the intermediate dilution immediately.

Category B: Physical Properties & Storage[1]
Q3: The compound appears as a bright yellow solid. Is this oxidation? Expert Insight: No. JNJ-

DGAT2-A is inherently a yellow solid due to its thiazole-linked chromophore.

Pass Criteria: Bright yellow to orange-yellow powder.

Fail Criteria: Dark brown or black sticky gum (indicates moisture-induced degradation).

Q4: Can I store the DMSO stock at -20°C? Recommendation: Yes, but with caveats.

Freeze/Thaw: Limit to <3 cycles. The compound is stable, but repeated condensation

introduces water into the DMSO, which can promote precipitation upon refreezing.
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Best Practice: Aliquot stocks into single-use vials (e.g., 20 µL) immediately after

reconstitution.

Experimental Protocols & Data
Protocol 1: Correct Stock Preparation (Self-Validating)
Objective: Eliminate hydration-based variability.

Weighing: Do not rely on the "5 mg" printed on the bottle. Weigh the solid using an analytical

balance (precision 0.01 mg).

Calculation:

Solubilization: Add DMSO (anhydrous). Vortex for 30 seconds. Sonicate for 5 minutes if

particles persist.

QC Step: Centrifuge at 10,000 x g for 1 minute. If a pellet forms, solubility is incomplete.

Protocol 2: Cellular Triglyceride Synthesis Assay
Context: Validating inhibition of DGAT2 in HepG2 cells.
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Step Action Critical Parameter

1. Seeding
Seed HepG2 cells in 96-well

plates.

80% confluency at time of

assay.

2. Starvation
Incubate in serum-free MEM

for 4 hours.

Depletes endogenous lipid

droplets.

3. Treatment
Add JNJ-DGAT2-A (0.01 – 10

µM).

Pre-incubate for 1 hour before

substrate addition.

4. Labeling
Add [13C]-Glycerol or [14C]-

Oleate.

Substrate must be complexed

with BSA (2:1 molar ratio).

5. Extraction
Lipid extraction (Folch

method).

Use glass vials (avoid

plasticizers).

6. Analysis LC-MS/MS or TLC.
Measure TG (52:2) and TG

(54:3) specifically.

Visualizations
Figure 1: The Kennedy Pathway & DGAT2 Inhibition
Point
This diagram illustrates the specific enzymatic step blocked by JNJ-DGAT2-A, distinguishing it

from DGAT1 and MGAT pathways.
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Caption: JNJ-DGAT2-A selectively blocks the final step of de novo triglyceride synthesis

catalyzed by DGAT2, distinct from the dietary lipid processing role of DGAT1.

Figure 2: Troubleshooting "Low Potency" Workflow
A logic tree to diagnose if the issue is the reagent lot or the experimental design.
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Issue: Low Potency / High IC50

Did you use Batch-Specific MW?

Recalculate Stock Molarity

No

Check Solubility (Centrifuge Stock)

Yes

Sonicate & Warm (37°C)

Pellet Visible

Check Assay BSA Conc.

Clear Solution

Lower BSA or Pre-incubate

>0.5% BSA

Contact Support

<0.1% BSA

Click to download full resolution via product page

Caption: Step-by-step diagnostic flow to isolate the root cause of potency shifts between lots.

Quantitative Data Summary
Table 1: JNJ-DGAT2-A Physicochemical & Biological Profile
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Parameter Value / Characteristic Notes

IC50 (Human DGAT2) 0.14 µM (140 nM)
Measured in Sf9 membranes

[1, 2].[2]

Selectivity >70-fold vs. DGAT1 & MGAT2
Highly selective for de novo

synthesis [3].

Solubility (DMSO) ~50–100 mM
Varies by hydration; sonication

recommended.

Solubility (Aqueous) < 1 µM
Insoluble in water. Requires

carrier (BSA).

Appearance Yellow Solid
Color intensity may vary

slightly by particle size.

Molecular Weight 523.38 (Anhydrous)
Always check label for Hydrate

MW.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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